Cas no 1804950-96-6 (4-(Chloromethyl)-3-(difluoromethyl)-2-fluoro-6-nitropyridine)

• Product Name: 4-(Chloromethyl)-3-(difluoromethyl)-2-fluoro-6-nitropyridine
• CAS No: 1804950-96-6
• MF: C₇H₄ClF₃N₂O₂
• MW: 240.567070960999
• CID: 4883573
• Update Time: 2025-05-21

4-(Chloromethyl)-3-(difluoromethyl)-2-fluoro-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-3-(difluoromethyl)-2-fluoro-6-nitropyridine

• Inchi： 1S/C7H4ClF3N2O2/c8-2-3-1-4(13(14)15)12-7(11)5(3)6(9)10/h1,6H,2H2
• InChI Key： BMEGNEQBIAKOPQ-UHFFFAOYSA-N
• SMILES： ClCC1C=C([N+](=O)[O-])N=C(C=1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 2.5
• Topological Polar Surface Area: 58.7

Additional information on 4-(Chloromethyl)-3-(difluoromethyl)-2-fluoro-6-nitropyridine

4-(Chloromethyl)-3-(difluoromethyl)-2-fluoro-6-nitropyridine: A Comprehensive Overview

The compound 4-(Chloromethyl)-3-(difluoromethyl)-2-fluoro-6-nitropyridine, identified by the CAS number 1804950-96-6, is a highly specialized organic molecule with significant applications in various scientific and industrial domains. This compound belongs to the class of pyridines, which are six-membered aromatic heterocycles containing one nitrogen atom. The structure of this molecule is characterized by the presence of multiple substituents, including a chloromethyl group at position 4, a difluoromethyl group at position 3, a fluoro group at position 2, and a nitro group at position 6. These substituents impart unique chemical and physical properties to the molecule, making it valuable for specific applications.

The synthesis of 4-(Chloromethyl)-3-(difluoromethyl)-2-fluoro-6-nitropyridine involves advanced organic chemistry techniques, often requiring multi-step reactions with precise control over reaction conditions. The molecule's structure is highly functionalized, with the nitro group at position 6 being particularly reactive due to its electron-withdrawing nature. This reactivity makes the compound useful in various chemical transformations, such as nucleophilic substitutions or reductions, which are critical in drug discovery and agrochemical development.

Recent studies have highlighted the potential of this compound in the field of materials science. Researchers have explored its ability to act as a precursor for the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). The presence of multiple halogen atoms (chlorine and fluorine) in the molecule enhances its compatibility with metal ions, facilitating the formation of robust and versatile materials with applications in gas storage, catalysis, and sensing technologies.

In addition to its material science applications, 4-(Chloromethyl)-3-(difluoromethyl)-2-fluoro-6-nitropyridine has shown promise in medicinal chemistry. The molecule's unique combination of substituents allows for fine-tuning of pharmacokinetic properties, such as solubility and bioavailability. Recent research has focused on its potential as a lead compound for anti-cancer drug development, where its ability to target specific cellular pathways has been under investigation.

The environmental impact of this compound is another area of growing interest. As industries increasingly prioritize sustainability, understanding the biodegradation pathways and ecological effects of chemicals like 4-(Chloromethyl)-3-(difluoromethyl)-2-fluoro-6-nitropyridine becomes crucial. Preliminary studies suggest that the molecule undergoes rapid degradation under certain environmental conditions, reducing its potential ecological footprint.

From a manufacturing perspective, the production of 4-(Chloromethyl)-3-(difluoromethyl)-2-fluoro-6-nitropyridine requires adherence to stringent quality control measures to ensure consistency and purity. The compound's stability under various storage conditions has been thoroughly evaluated, making it suitable for long-term use in industrial settings.

In conclusion, 4-(Chloromethyl)-3-(difluoromethyl)-2-fluoro-6-nitropyridine is a multifaceted compound with diverse applications across scientific and industrial landscapes. Its unique structure and reactivity make it an invaluable tool in research and development, particularly in materials science and medicinal chemistry. As ongoing research continues to uncover new potentials for this compound, its role in advancing technological innovations is expected to grow significantly.